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Compound of Interest

Compound Name: 2-Bromo-4-phenylaniline

CAS No.: 41738-70-9

Cat. No.: B1595865 Get Quote

CAS Number: 41738-70-9 Synonyms: 3-Bromo-[1,1'-biphenyl]-4-amine; 4-Amino-3-

bromobiphenyl Formula: C₁₂H₁₀BrN Molecular Weight: 248.12 g/mol [1]

Executive Summary
This guide defines the critical safety and disposal protocols for 2-Bromo-4-phenylaniline.[1][2]

[3][4] As a halogenated aromatic amine containing a biphenyl core, this compound presents a

dual-hazard profile: potential carcinogenicity (characteristic of the aminobiphenyl class) and

significant aquatic toxicity (characteristic of halogenated aromatics).

Immediate Operational Directive: Treat this substance as a High-Hazard Halogenated Organic.

It requires strict segregation from non-halogenated solvents and oxidizers to prevent the

formation of toxic byproducts or uncontrolled exothermic reactions during downstream waste

processing.

Part 1: Hazard Identification & Risk Assessment
The following assessment synthesizes Structure-Activity Relationship (SAR) data and standard

safety protocols.

1.1 Structural Hazard Analysis
Biphenyl Amine Core: The parent compound, 4-aminobiphenyl, is a known human

carcinogen.[1] The addition of the bromine atom at the ortho position to the amine modulates
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but does not eliminate this risk. You must handle this compound with the assumption of

genotoxicity and carcinogenicity.

Halogenation (Bromine): The presence of bromine renders the molecule lipophilic, increasing

the rate of dermal absorption. It also mandates specific incineration protocols (scrubbing) to

neutralize hydrogen bromide (HBr) gas during destruction.

1.2 Quantitative Hazard Data
Parameter Classification H-Code

Operational
Implication

Acute Toxicity
Oral/Dermal

(Category 4)
H302/H312

Harmful if swallowed

or in contact with skin.

[1][2][5][6]

Skin/Eye
Irritant (Category

2/2A)
H315/H319

Causes serious eye

irritation and skin

sensitization.

Chronic Health
Suspected

Carcinogen
H350*

Presumed based on

aminobiphenyl

structural analogy.

Environmental
Aquatic Chronic (Cat

1)
H410

Zero discharge. All

rinsates must be

collected.

Part 2: Operational Handling Protocols
2.1 Engineering Controls

Primary Barrier: All weighing, solubilization, and transfer operations must occur inside a

certified chemical fume hood operating at a face velocity of 80–100 fpm.

Static Control: Dry powders of aromatic amines can be electrostatically charged. Use

antistatic weighing boats to prevent dispersion.

2.2 Personal Protective Equipment (PPE) Matrix
Hand Protection:Double-gloving is mandatory.[1]
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Inner Layer: 4 mil Nitrile (tactile sensitivity).

Outer Layer: 5-8 mil Nitrile or Laminate (chemical resistance).[1]

Reasoning: The lipophilic biphenyl ring facilitates rapid permeation through thin rubber.

Double gloving increases breakthrough time significantly.

Respiratory: If fume hood work is impossible (e.g., equipment maintenance), a full-face

respirator with P100/OV (Organic Vapor) cartridges is required.

Part 3: Disposal Procedures
Strict adherence to these steps ensures compliance with EPA regulations regarding

halogenated organic waste.

3.1 Waste Segregation Logic
The presence of the Bromine atom dictates the waste stream. This material cannot be

commingled with general organic solvents (non-halogenated) because the incineration facilities

use different furnaces for halogens to capture acid gases.

3.2 Step-by-Step Disposal Workflow
Step 1: Classification & Container Selection

Solid Waste: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Label as

"Hazardous Waste: Solid - Toxic/Halogenated."[1]

Liquid Waste (Mother Liquors/Rinsates): Use a narrow-mouth HDPE or glass carboy.[1]

Label as "Hazardous Waste: Flammable/Toxic - Halogenated."[1]

Critical: The solvent content (e.g., DCM, Ethyl Acetate) usually dictates the "Flammable"

tag, while the amine provides the "Toxic" tag.

Step 2: Quenching & Stabilization (If Reactive)

If the 2-Bromo-4-phenylaniline was used in a reaction with strong oxidizers or acid

chlorides, ensure the mixture is quenched (neutralized) before bottling.[1] Never bottle an

active reaction.
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Step 3: Decontamination of Glassware

Do not wash initially in the sink.

Triple Rinse: Rinse contaminated glassware three times with a solvent capable of dissolving

the amine (Acetone or Dichloromethane).

Collection: Pour all three rinses into the Halogenated Liquid Waste container.

Final Wash: Only after triple rinsing can the glassware be moved to a sink for detergent

washing.

Step 4: Labeling

List the full chemical name: "2-Bromo-4-phenylaniline".

Check "Halogenated" on the waste tag.

List primary solvent (e.g., "95% Dichloromethane, 5% 2-Bromo-4-phenylaniline").[1]

3.3 Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for disposing of 2-Bromo-4-phenylaniline
waste streams.
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Waste Generation:
2-Bromo-4-phenylaniline

Determine Physical State

Solid Waste
(Pure compound, silica gel, contaminated gloves)

Solid

Liquid Waste
(Reaction mixtures, mother liquor)

Liquid

Container: Wide-mouth HDPE
Label: 'Solid Hazardous Waste - Toxic'

Solvent Type Check

Final Disposal:
High-Temp Incineration

(with Acid Gas Scrubbing)

Halogenated Stream
(Contains DCM, Chloroform, etc.)

Halogenated Solvent

Non-Halogenated Stream
(Contains MeOH, EtOAc, Hexane)

Non-Halogenated Solvent

CRITICAL: Segregate into
HALOGENATED Waste Container
(Due to Bromine content of solute)

Add solute hazard

Glassware Decontamination:
Triple Rinse with Acetone

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of halogenated aromatic amine

waste. Note that even if the solvent is non-halogenated, the presence of the brominated solute
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often necessitates disposal in the halogenated stream depending on concentration and local

facility rules.

Part 4: Emergency Response Procedures
4.1 Spill Cleanup (Solid)

Evacuate the immediate area of unnecessary personnel.

Don PPE: Double nitrile gloves, lab coat, safety goggles, and N95/P100 mask (to prevent

dust inhalation).

Contain: Cover the spill with a damp paper towel to prevent dust generation.

Collect: Scoop up the material and the paper towel using a disposable scoop.

Dispose: Place all materials into the Solid Hazardous Waste container.

Decontaminate: Wipe the surface with an acetone-soaked tissue, then wash with soap and

water.

4.2 Exposure Response[1][2][6][7]
Eye Contact: Flush immediately with water for 15 minutes.[2][4][7][8][9] Do not rub. The

crystals can cause mechanical abrasion alongside chemical irritation.

Skin Contact: Wash with soap and water.[2][4][5][6][8][10] Do not use alcohol or acetone on

the skin, as this may increase the absorption of the lipophilic amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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